Cas no 56776-28-4 (Benzenesulfonic acid,2,2'-[[1,1'-biphenyl]-4,4'-diyldi-(1E)-2,1-ethenediyl]bis-, sodium salt (1:2))

• Product Name: Benzenesulfonic acid,2,2'-[[1,1'-biphenyl]-4,4'-diyldi-(1E)-2,1-ethenediyl]bis-, sodium salt (1:2)
• CAS No: 56776-28-4
• MF: C₂₈H₂₀Na₂O₆S₂
• MW: 562.564347267151
• CID: 378391
• PubChem ID: 5332133
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-[[1,1'-biphenyl]-4,4'-diyldi-(1E)-2,1-ethenediyl]bis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-[[1,1'-biphenyl]-4,4'-diyldi-(1E)-2,1-ethenediyl]bis-, sodium salt (1:2)
• BSB
• (TRANS,TRANS)-1-BROMO-2,5-BIS-(3-HYDROXYCARBONYL-4-HYDROXY)STYRYLBENZENE
• disodium;2-[(E)-2-[4-[4-[(E)-2-(2-sulfonatophenyl)ethenyl]phenyl]phenyl]ethenyl]benzenesulfonate
• SCHEMBL15769461
• Tinopal CBS-X
• Sodium 2,2'-((1E,1'E)-[1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate
• Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis-(ethene-2,1-diyl))dibenzenesulfonate
• J-016745
• BENZENESULFONIC ACID, 2,2'-((1,1'-BIPHENYL)-4,4'-DIYLDI-(1E)-2,1-ETHENEDIYL)BIS-, SODIUM SALT (1:2)
• DISODIUM 4,4'-BIS(2-SULFOSTYRYL)BIPHENYL, (E,E)-
• DTXCID4016467
• Benzenesulfonic acid, 2,2'-[[1,1'-biphenyl]-4,4'-diyldi(E)-2,1-ethenediyl]bis-, sodium salt (1:2)
• MFCD00318874
• CS-W009601
• CAS-27344-41-8
• A819028
• Disodium 4,4'-bis(2-sulfostyryl)biphenyl
• 56776-28-4
• Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate
• disodium distyrylbiphenyl disulfonate
• Q27277762
• (E,E)-disodium distyrylbiphenyl disulfonate
• AS-13917
• NCGC00255583-01
• Disodium distyrylbiphenyl disulfonate, (E,E)-
• Disodium 4,4'-Bis(2-sulfonatostyryl)biphenyl
• DTXSID6036467
• FD10632
• sodium 2,2'-(1E,1'E)-2,2'-(biphenyl-4,4'-diyl)bis(ethene-2,1-diyl)dibenzenesulfonate
• Calcofluor CG
• AKOS015856607
• Fluorescent brightener 351
• Fluorescent Brightener CBS-X
• 4,4'-Bis(2-sulfonatostyryl)biphenyl Disodium Salt
• Sodium2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate
• F7992ZTU7Z
• 27344-41-8
• 4,4'-Bis(2-sulfostyryl)biphenyl Disodium
• UNII-F7992ZTU7Z
• 4,4'-Bis(o-sulfostyryl)biphenyl disodium
• Tox21_301540

• Inchi： 1S/C28H22O6S2.2Na/c29-35(30,31)27-7-3-1-5-25(27)19-13-21-9-15-23(16-10-21)24-17-11-22(12-18-24)14-20-26-6-2-4-8-28(26)36(32,33)34;;/h1-20H,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/b19-13+,20-14+;;
• InChI Key： PMPJQLCPEQFEJW-HPKCLRQXSA-L
• SMILES： S(C1C=CC=CC=1/C=C/C1C=CC(=CC=1)C1C=CC(/C=C/C2C=CC=CC=2S(=O)(=O)[O-])=CC=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 480.02100
• Monoisotopic Mass: 562.04966926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 852
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 115.06000
• LogP: 5.59750